Cas no 2411265-14-8 (N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide)

• Product Name: N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide
• CAS No: 2411265-14-8
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 5842594
• PubChem ID: 165766799
• Update Time: 2025-08-05

N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411265-14-8
• N-[3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-yl]prop-2-enamide
• EN300-26585840
• N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide

• Inchi： 1S/C9H11N3OS/c1-2-8(13)11-9-10-7(12-14-9)5-6-3-4-6/h2,6H,1,3-5H2,(H,10,11,12,13)
• InChI Key： VZQPVJGEWYCOCC-UHFFFAOYSA-N
• SMILES： S1C(NC(C=C)=O)=NC(CC2CC2)=N1

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Additional information on N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide

Introduction to N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide (CAS No. 2411265-14-8)

N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide is a sophisticated heterocyclic compound characterized by its intricate molecular structure and significant pharmacological potential. This compound, identified by the CAS number 2411265-14-8, has garnered considerable attention in the field of medicinal chemistry due to its unique chemical properties and promising biological activities. The presence of a cyclopropylmethyl substituent and a thiadiazole core makes it a particularly intriguing molecule for further investigation.

The molecular framework of N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide encompasses a thiadiazole ring system, which is well-documented for its role in various pharmacological applications. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropylmethyl group into this structure not only enhances its complexity but also potentially modulates its pharmacokinetic and pharmacodynamic profiles.

The compound's structure also features a prop-2-enamide moiety, which contributes to its hydrophobicity and solubility characteristics. These properties are crucial for determining the compound's bioavailability and interaction with biological targets. The amide group can participate in hydrogen bonding interactions, which may be essential for binding to specific receptors or enzymes in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer progression and inflammatory responses. The cyclopropylmethyl substituent is particularly noteworthy, as it can influence the compound's orientation and binding mode within active sites.

In vitro studies have begun to elucidate the mechanisms by which N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide exerts its effects. Initial research indicates that the compound may interfere with key signaling pathways associated with diseases such as cancer and inflammation. The thiadiazole core is believed to interact with specific amino acid residues in target proteins, modulating their activity and downstream effects.

The synthesis of N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropylmethyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

The pharmacological evaluation of N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide has revealed several promising characteristics. Preclinical studies suggest that the compound demonstrates good oral bioavailability and moderate metabolic stability. These properties are favorable for further development into a therapeutic agent. Additionally, the compound exhibits low toxicity profiles in preliminary animal models.

The potential applications of N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide are diverse. Given its structural features and biological activities, it may be explored as a lead compound for drugs targeting cancer, inflammation, and infectious diseases. The unique combination of a thiadiazole core and a cyclopropylmethyl substituent makes it a valuable scaffold for structure-based drug design.

Ongoing research aims to optimize the pharmacological properties of N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide through structural modifications. By fine-tuning its molecular structure, researchers hope to enhance its potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The development of novel therapeutic agents relies heavily on the discovery of new chemical entities with unique properties. N-3-(cyclopropylmethyl)-1,2,4-thiadiazol-5-ylprop-2-enamide represents an exciting example of how structural innovation can lead to compounds with significant therapeutic potential. As research continues to uncover its biological activities and mechanisms of action.